ethyl 3-(7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoate

• IUPAC Name: ethyl 3-(7-hydroxy-4-methyl-2-oxochromen-6-yl)propanoate
• InChI: InChI=1S/C15H16O5/c1-3-19-14(17)5-4-10-7-11-9(2)6-15(18)20-13(11)8-12(10)16/h6-8,16H,3-5H2,1-2H3
• InChI Key: AMBHHHSHKCNHDZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=CC2=C(C=C1O)OC(=O)C=C2C
• Molecular Formula: C15H16O5
• Molecular Weight: 276.28 g/mol
• CAS No.: 929338-95-4

Description

Ethyl 3-(7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoate is a chemical compound with the molecular formula C15H16O5 and a molecular weight of 276.28. It is used for research purposes.

Synthesis Analysis

The synthesis of coumarin heterocycles, which include this compound, has been a topic of interest for many organic and pharmaceutical chemists. The synthesis methods are carried out in classical and non-classical conditions, particularly under green conditions such as using green solvents and catalysts

Scientific Research Applications

Ethyl 3-(7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoate has a wide range of applications in scientific research. It can be used to study the mechanism of action of drugs, as well as to study the biochemical and physiological effects of drugs. It can also be used to study the metabolism of drugs, as well as their pharmacokinetics. In addition, it can be used to study the structure-activity relationships of drugs, as well as their toxicity.

Mechanism of Action

Target of Action

Ethyl 3-(7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoate is a compound used for proteomics research The primary targets of this compound are not explicitly mentioned in the available literature

Mode of Action

Coumarin derivatives, to which this compound belongs, have been intensively screened for different biological properties . They have been tested for anti-HIV, anticancer, anti-microbial, anti-tumor, antioxidant, anti-Alzheimer, anti-tuberculosis, anti-platelet activity, COX inhibitors, anti-inflammatory, anti-asthmatic, anti-viral, and DNA gyrase inhibitors .

Biochemical Pathways

Coumarin derivatives have been found to interact with various biochemical pathways, depending on their specific pharmacophoric groups .

Result of Action

Coumarin derivatives have been associated with a wide range of biological activities, including anti-hiv, anticancer, anti-microbial, anti-tumor, antioxidant, anti-alzheimer, anti-tuberculosis, anti-platelet activity, cox inhibitors, anti-inflammatory, anti-asthmatic, anti-viral, and dna gyrase inhibitors .

Advantages and Limitations for Lab Experiments

The use of ethyl 3-(7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoate in lab experiments has several advantages. It is relatively easy to synthesize and is relatively stable in aqueous solutions. In addition, it is relatively non-toxic and has a wide range of potential applications in scientific research. However, there are some limitations to its use in lab experiments. For example, it is not very soluble in water, which can limit its use in certain experiments. In addition, it has a relatively short shelf-life, which can make it difficult to store for long periods of time.

Future Directions

The potential future directions for research on ethyl 3-(7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoate are numerous. One potential direction is to further study its mechanism of action and its biochemical and physiological effects. Another potential direction is to study its potential therapeutic applications, such as its potential use in the treatment of cancer and other diseases. In addition, further research could be done to explore its potential applications in drug development and drug delivery systems. Finally, further research could be done to explore its potential use in other fields, such as cosmetic and food science.

Synthesis Methods

Ethyl 3-(7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoate can be synthesized in a two-step process. The first step involves the reaction of ethyl acetoacetate with 2-acetyl-4-methyl-6-hydroxychromone in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction produces this compound and sodium acetate. The second step involves the reaction of this compound with sodium borohydride to produce the desired compound.